Cas no 679405-97-1 ( )

• Product Name: &nbsp
• CAS No: 679405-97-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 967923
• PubChem ID: 21919274
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dihydro-6-methyl-5-propyl- (9CI)
• VKYXBPYRCYPFMW-UHFFFAOYSA-N
• 6-methyl-5-propyl-4,5-dihydro-2h-pyridazin-3-one
• 6-Methyl-5-propyl-4,5-dihydropyridazin-3(2H)-one
• 6-methyl-5propyl-4,5-dihydropyridazin-3-one
• 679405-97-1
• SCHEMBL4159727
• 6-methyl-5-propyl-4,5-dihydropyridazin-3-one
• DB-282742
• 3(2H)-Pyridazinone, 4,5-dihydro-6-methyl-5-propyl-
•  

• Inchi： 1S/C8H14N2O/c1-3-4-7-5-8(11)10-9-6(7)2/h7H,3-5H2,1-2H3,(H,10,11)
• InChI Key： VKYXBPYRCYPFMW-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)=NN1)CCC

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų